Cas no 2193052-06-9 ((1R,2R)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-octanamido-3-(pyrrolidin-1-yl)propyl octanoate)

• Product Name: (1R,2R)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-octanamido-3-(pyrrolidin-1-yl)propyl octanoate
• CAS No: 2193052-06-9
• MF: C₃₁H₅₀N₂O₅
• MW: 530.739109516144
• CID: 5963307
• PubChem ID: 129067537
• Update Time: 2025-07-15

(1R,2R)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-octanamido-3-(pyrrolidin-1-yl)propyl octanoate Chemical and Physical Properties

Names and Identifiers

• Eliglustat Di Acyl
• Octanoic acid, (1R,2R)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[(1-oxooctyl)amino]-3-(1-pyrrolidinyl)propyl ester
• (1R,2R)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-octanamido-3-(pyrrolidin-1-yl)propyl octanoate
• EN300-1698608
• 2193052-06-9
• [(1R,2R)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(octanoylamino)-3-pyrrolidin-1-ylpropyl] octanoate
• SCHEMBL18782294
• (1R,2R)-2-(N-Octanoyl)-amino-1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-3-(N-oxo-pyrrolidin-1-yl)propan-1-yl Octanoate

• Inchi： 1S/C31H50N2O5/c1-3-5-7-9-11-15-29(34)32-26(24-33-19-13-14-20-33)31(38-30(35)16-12-10-8-6-4-2)25-17-18-27-28(23-25)37-22-21-36-27/h17-18,23,26,31H,3-16,19-22,24H2,1-2H3,(H,32,34)/t26-,31-/m1/s1
• InChI Key： WMQLMDJNHZLPPC-MXBOTTGLSA-N
• SMILES： C(O[C@H](C1=CC=C2OCCOC2=C1)[C@H](NC(=O)CCCCCCC)CN1CCCC1)(=O)CCCCCCC

Computed Properties

• Exact Mass: 530.37197270g/mol
• Monoisotopic Mass: 530.37197270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 38
• Rotatable Bond Count: 19
• Complexity: 669
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.3
• Topological Polar Surface Area: 77.1Ų

Experimental Properties

• Density: 1.065±0.06 g/cm3(Predicted)
• Boiling Point: 677.4±55.0 °C(Predicted)
• pka: 15.02±0.46(Predicted)

Additional information on (1R,2R)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-octanamido-3-(pyrrolidin-1-yl)propyl octanoate

Chemical Profile of (1R,2R)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-octanamido-3-(pyrrolidin-1-yl)propyl octanoate (CAS No. 2193052-06-9)

CAS No. 2193052-06-9 refers to a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, formally known as (1R,2R)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-octanamido-3-(pyrrolidin-1-yl)propyl octanoate, is a complex molecule featuring a unique structural framework that combines several pharmacophoric elements. The presence of a benzodioxin moiety, an octanamido group, and a pyrrolidinyl substituent suggests potential biological activity and makes it a subject of interest for medicinal chemists exploring novel therapeutic agents.

The benzodioxin scaffold, often associated with compounds exhibiting neuroprotective and anti-inflammatory properties, is a key feature of this molecule. In recent years, derivatives of benzodioxin have been extensively studied for their role in modulating central nervous system (CNS) pathways. The structural configuration of this compound, particularly the (1R,2R) stereochemistry, indicates careful consideration in its design to optimize pharmacokinetic and pharmacodynamic profiles. Such stereochemical specificity is often critical in drug development, as it can significantly influence the compound's efficacy and metabolic stability.

The amide and ester functionalities present in the molecule contribute to its solubility profile and potential interactions with biological targets. The octanamido group may enhance lipophilicity while the octanoate moiety could influence membrane permeability, making this compound an attractive candidate for oral administration. Additionally, the pyrrolidin-1-yl substituent is commonly incorporated into drug candidates due to its ability to improve metabolic stability and binding affinity to protein targets.

Recent advancements in computational chemistry have enabled more efficient virtual screening of such complex molecules. By leveraging molecular docking simulations and pharmacophore modeling, researchers can predict potential interactions between this compound and biological receptors. Preliminary studies suggest that the benzodioxin ring may interact with serotonergic receptors, while the pyrrolidinyl group could engage with dopamine pathways. These interactions are particularly relevant in the context of developing treatments for neurological disorders such as depression and anxiety.

In vitro studies have begun to explore the pharmacological profile of this compound. Initial assays indicate moderate affinity for certain CNS receptors without significant off-target effects at typical concentrations. The combination of structural elements suggests potential dual-action mechanisms, which could be advantageous in treating multifaceted neurological conditions. Furthermore, the octanamido and octanoate groups may contribute to prolonged circulation time upon administration, reducing the required dosing frequency.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful control over reaction conditions to ensure high yield and purity. Key synthetic steps include stereoselective amide bond formation followed by esterification to introduce the octanoate functionality. Advances in catalytic methods have allowed for more efficient synthesis routes, reducing both cost and environmental impact.

Future research directions include exploring analogs of this compound with modified side chains or substituents to optimize potency and selectivity. Additionally, preclinical studies are planned to evaluate its safety profile and pharmacokinetic behavior in animal models. Given its promising preclinical data, this compound holds potential as a lead candidate for further development into a therapeutic agent targeting CNS disorders.

The integration of modern analytical techniques such as NMR spectroscopy and mass spectrometry has been crucial in characterizing this complex molecule. High-resolution NMR provides detailed structural information, confirming the connectivity and stereochemistry predicted by synthetic design. Mass spectrometry offers insights into metabolic pathways and degradation products, which are essential for understanding drug disposition.

The role of computational modeling in predicting ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) properties cannot be overstated. By simulating how this compound behaves within biological systems, researchers can identify potential liabilities early in the development process. This approach has accelerated discovery cycles significantly compared to traditional trial-and-error methods.

The benzodioxin scaffold has been historically associated with compounds exhibiting antipsychotic effects; however,(1R,2R)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-octanamido-3-(pyrrolidin-1-yl)propyl octanoate diverges from classical antipsychotics by incorporating additional functional groups that may modulate different signaling pathways without shared side effect profiles. This differentiation could open new therapeutic avenues where traditional agents have limitations.

In conclusion,CAS No. 2193052-06-9 represents an innovative approach to CNS drug discovery through its unique structural design combining pharmacologically relevant moieties such as benzodioxin,octanamido group,and pyrrolidinyl substituent . Its promising preclinical data position it as a valuable asset for further investigation into treating neurological disorders characterized by dysregulated neurotransmitter activity.